Cas no 2110593-84-3 (N-(1,3-dithiolan-2-yl)methylprop-2-enamide)

• Product Name: N-(1,3-dithiolan-2-yl)methylprop-2-enamide
• CAS No: 2110593-84-3
• MF: C₇H₁₁NOS₂
• MW: 189.298339128494
• CID: 5409150
• PubChem ID: 132398412
• Update Time: 2025-06-13

N-(1,3-dithiolan-2-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-3151667
• 2110593-84-3
• AKOS034128881
• Z2581716264
• N-(1,3-Dithiolan-2-ylmethyl)prop-2-enamide
• n-[(1,3-dithiolan-2-yl)methyl]prop-2-enamide
• N-(1,3-Dithiolan-2-ylmethyl)-2-propenamide
• N-(1,3-dithiolan-2-yl)methylprop-2-enamide

• Inchi： 1S/C7H11NOS2/c1-2-6(9)8-5-7-10-3-4-11-7/h2,7H,1,3-5H2,(H,8,9)
• InChI Key： ORMNTOUDRXAEIW-UHFFFAOYSA-N
• SMILES： S1CCSC1CNC(C=C)=O

Computed Properties

• Exact Mass: 189.02820632g/mol
• Monoisotopic Mass: 189.02820632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.7Ų

Additional information on N-(1,3-dithiolan-2-yl)methylprop-2-enamide

N-(1,3-dithiolan-2-yl)methylprop-2-enamide: An Emerging Compound in Chemical and Pharmaceutical Research

N-(1,3-dithiolan-2-yl)methylprop-2-enamide (CAS No. 2110593-84-3) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound, characterized by its distinctive dithiolane moiety and propenamide functional group, offers a promising platform for the development of new therapeutic agents and advanced materials.

The chemical structure of N-(1,3-dithiolan-2-yl)methylprop-2-enamide is composed of a dithiolane ring attached to a propenamide group. The dithiolane ring, which is a five-membered ring containing two sulfur atoms, imparts unique chemical properties to the molecule. The propenamide group, on the other hand, provides additional reactivity and functional versatility. This combination of structural features makes N-(1,3-dithiolan-2-yl)methylprop-2-enamide an intriguing candidate for a wide range of applications.

In the realm of medicinal chemistry, N-(1,3-dithiolan-2-yl)methylprop-2-enamide has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities and pharmacological properties. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant effects. These properties make it a valuable candidate for the treatment of inflammatory diseases and oxidative stress-related conditions.

Furthermore, the unique chemical structure of N-(1,3-dithiolan-2-yl)methylprop-2-enamide has been leveraged in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The dithiolane moiety in N-(1,3-dithiolan-2-yl)methylprop-2-enamide can be modified to create prodrugs with improved pharmacokinetic profiles and reduced side effects. This approach has been successfully applied in the development of prodrugs for cancer therapy and neurodegenerative diseases.

In addition to its medicinal applications, N-(1,3-dithiolan-2-yl)methylprop-2-enamide has also found use in materials science. The compound's ability to form stable complexes with various metal ions makes it an attractive ligand for the synthesis of metallopolymers and coordination polymers. These materials exhibit unique physical and chemical properties, such as high thermal stability and tunable optical properties, which can be exploited in applications ranging from catalysis to electronic devices.

The synthesis of N-(1,3-dithiolan-2-yl)methylprop-2-enamide involves several well-established chemical reactions. One common synthetic route involves the reaction of 1,3-dithiolane with an appropriate amine derivative followed by coupling with an acryloyl chloride or a similar electrophile. This multi-step process allows for precise control over the final product's purity and yield. Recent advancements in synthetic methods have further optimized this process, making it more efficient and scalable for industrial applications.

The characterization of N-(1,3-dithiolan-2-yl)methylprop-2-enamide is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the compound's molecular structure and purity. High-resolution NMR spectroscopy is particularly useful for confirming the presence of specific functional groups and elucidating the stereochemistry of the molecule.

In conclusion, N-(1,3-dithiolan-2-yl)methylprop-2-enamide (CAS No. 2110593-84-3) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure offers a platform for the development of new therapeutic agents and advanced materials with diverse applications. Ongoing research continues to uncover new properties and applications of this compound, solidifying its importance in modern scientific research.